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An In-depth Technical Guide on the Physical and Chemical Properties of Hexanitrostilbene

(HNS)

Introduction
2,2',4,4',6,6'-Hexanitrostilbene (HNS), also known by the identifier JD-X, is a heat-resistant high

explosive organic compound with the chemical formula [(O₂N)₃C₆H₂CH]₂.[1] It is a yellow-

orange crystalline solid recognized for its remarkable thermal stability and insensitivity to

impact, friction, and electrostatic discharge compared to other high explosives like TNT.[1][2][3]

Developed in the 1960s, HNS has become a critical material in applications requiring reliable

performance under extreme temperature conditions, such as in aerospace devices, space

missions, and specialized military ordnance.[2][4] Its unique properties also make it suitable for

use in exploding foil initiators (EFI) and as a crystal habit modifier for TNT castings.[2][5][6]

This technical guide provides a comprehensive overview of the core physical and chemical

properties of HNS, detailed experimental protocols for its characterization, and a summary of

its synthesis. The information is intended for researchers, scientists, and professionals in

energetic materials and related fields.

General and Molecular Properties
HNS is a symmetrical molecule consisting of two trinitrophenyl groups joined by an ethylene

bridge.[1] Its high density of nitro groups contributes to its energetic nature, while the stable

stilbene backbone is responsible for its high thermal stability.
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Table 1: General and Molecular Properties of HNS

Property Value Reference(s)

IUPAC Name

1,1′-[(E)-Ethane-1,2-
diyl]bis(2,4,6-
trinitrobenzene)

[1]

Other Names
JD-X, 1,2-bis-(2,4,6-

trinitrophenyl)-ethylene
[1]

CAS Number 20062-22-0 [1][7]

Molecular Formula C₁₄H₆N₆O₁₂ [1][8][9]

Molar Mass 450.23 g/mol [1][8][9]

Appearance
Yellow to orange crystalline

powder
[1][7]

| Elemental Composition | C: 37.35%, H: 1.34%, N: 18.67%, O: 42.64% |[10] |

Hexanitrostilbene (HNS) Logical Structure

2,4,6-Trinitrophenyl Group Ethene Bridge
(-CH=CH-) 2,4,6-Trinitrophenyl Group

Click to download full resolution via product page

Caption: Logical structure of the HNS molecule.

Physical Properties
The physical properties of HNS, particularly its high melting point and low solubility in common

solvents, underscore its stability. These characteristics are highly dependent on the crystalline

form (e.g., HNS-I, HNS-II) and particle size, which are controlled by the synthesis and

recrystallization processes.[2][11]
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Table 2: Physical Properties of HNS

Property Value Reference(s)

Density 1.70 - 1.74 g/cm³ [1][2][12]

Melting Point
316 - 319 °C (601 - 606 °F;

589 - 592 K)
[1][7][12][13]

Bulk Density 0.2 - 0.5 g/mL [7]

Specific Surface Area (SSA)
10 - 20 m²/g (typical for some

grades)
[7][14]

Solubility (at 25 °C)

Butyrolactone, DMF, DMSO,

NMP

Slightly soluble (0.1 - 5 g/100

mL)
[1][15]

Acetonitrile 0.1 mg/mL [16]

| Hansen Solubility Parameters (MPa¹/²) | δD=18.6, δP=13.5, δH=6.1 |[15][17] |

Chemical Properties and Stability
HNS is renowned for its chemical inertness and high thermal stability, being able to withstand

temperatures up to 325°C.[2] However, it is reactive under specific conditions.

Thermal Stability: The thermal decomposition of HNS has been studied extensively and can

occur in either the solid or liquid phase, depending on the heating rate.[18] Slower heating

rates promote a solid-phase reaction.[18] Recrystallization from organic solvents generally

yields a product with better thermal stability than material recrystallized from nitric acid.[2]

[11]

Reactivity: HNS is an oxidizing agent and can undergo vigorous, detonative reactions when

mixed with reducing agents like hydrides, sulfides, and nitrides.[9][19] It is also known to be

unstable in the presence of strong bases, such as sodium hydroxide (NaOH) or potassium

hydroxide (KOH), and may explode even in aqueous or organic solvents.[8][9][19]
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Compatibility: Studies have reported on the compatibility of HNS with other energetic

materials. For instance, its compatibility with RDX has been evaluated by aging sandwiched

pellets at elevated temperatures.[2]

Photodecomposition: HNS is subject to degradation upon exposure to UV radiation.[20][21]

Photolysis can lead to the formation of various compounds, including 1,3,5-trinitrobenzene

and 2,4,6-trinitrobenzaldehyde.[21]

Table 3: Chemical Stability of HNS

Property Value Reference(s)

Decomposition Temperature Can withstand up to 325°C [2]

Vacuum Stability at 260°C

During first 20 minutes < 2.0 mL/g [7]

During additional 2 hours < 1.0 mL/g/h [7]

| Incompatibilities | Reducing agents, strong bases (NaOH, KOH) |[8][9][19] |

Explosive Properties
Despite its insensitivity, HNS is a powerful explosive. Its performance is valued in applications

where safety and stability are paramount. The sensitivity of HNS is significantly influenced by

its physical characteristics, such as specific surface area (SSA), particle morphology, and

pressed density.[14][22]

Table 4: Explosive Properties of HNS

Property Value Reference(s)

Detonation Velocity ~7000 m/s [1][13]

Heat of Detonation 4 kJ/g [1]

Shock Sensitivity Low [1][13]

Friction Sensitivity Low [1][13]
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| Electrostatic Spark Sensitivity | Practically insensitive |[2][3] |

Synthesis and Purification
The most common method for producing HNS is through the oxidative coupling of 2,4,6-

trinitrotoluene (TNT) using a sodium hypochlorite solution.[1][8] This process, known as the

Shipp process, can be performed in one or two stages.[2][4][8]
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HNS Synthesis Workflow (Shipp Process)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673324#physical-and-chemical-properties-of-hns-
material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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